Cas no 1204-37-1 (1H-2-Benzopyran-1-one, 6,8-dihydroxy-3-methyl-)

1H-2-Benzopyran-1-one, 6,8-dihydroxy-3-methyl- structure
1204-37-1 structure
Product Name:1H-2-Benzopyran-1-one, 6,8-dihydroxy-3-methyl-
CAS No:1204-37-1
MF:C10H8O4
MW:192.168123245239
MDL:MFCD18450733
CID:1209694
PubChem ID:5280627
Update Time:2025-04-20

1H-2-Benzopyran-1-one, 6,8-dihydroxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-2-Benzopyran-1-one, 6,8-dihydroxy-3-methyl-
    • 6,8-Dihydroxy-3-methyl-1H-2-benzopyran-1-one
    • 6,8-dihydroxy-3-methylisochromen-1-one
    • BRD-K15024928-001-01-5
    • MEGxm0_000264
    • CHEBI:1369
    • 6,8-dihydroxy-3-methyl-isochromen-1-one
    • SCHEMBL1520526
    • BDBM50485548
    • NCGC00169867-01
    • Q27105447
    • DTXSID50415064
    • CHEMBL559789
    • AKOS022643888
    • C03830
    • 1204-37-1
    • ACon1_002418
    • SureCN1520526
    • 6,8-Dihydroxy-3-methylisocoumarin, >=95% (LC/MS-UV)
    • 6,8-dihydroxy-3-methyl-1H-isochromen-1-one
    • NS00134339
    • 6,8-dihydroxy-3-methylisocoumarin
    • 3,4-Dehydro-6-hydroxymellein
    • InChI=1/C10H8O4/c1-5-2-6-3-7(11)4-8(12)9(6)10(13)14-5/h2-4,11-12H,1H
    • AC1NQXBQ
    • 68-dihydroxy-3-methylisocoumarin
    • saccharonol A
    • MDL: MFCD18450733
    • Inchi: 1S/C10H8O4/c1-5-2-6-3-7(11)4-8(12)9(6)10(13)14-5/h2-4,11-12H,1H3
    • InChI Key: OHHKDUWFPNAEHQ-UHFFFAOYSA-N
    • SMILES: O1C(C2C(=CC(=CC=2C=C1C)O)O)=O

Computed Properties

  • Exact Mass: 192.04224
  • Monoisotopic Mass: 192.04225873g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • PSA: 66.76

1H-2-Benzopyran-1-one, 6,8-dihydroxy-3-methyl- Pricemore >>

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